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Compound of Interest

Compound Name: Chiniofon

Cat. No.: B1260458

Technical Support Center: Chiniofon Powder

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for researchers, scientists, and drug development professionals working with
Chiniofon powder.

Frequently Asked Questions (FAQSs)
Q1: What is Chiniofon and what is its primary application in research?

Chiniofon is a halogenated 8-hydroxyquinoline derivative historically used as an anti-amebic
drug. In a research setting, it is primarily investigated for its antiprotozoal properties. Its
mechanism of action is thought to involve the disruption of essential processes within parasitic
organisms.

Q2: What are the key chemical and physical properties of Chiniofon?

The table below summarizes the key properties of Chiniofon.
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Property Value

Molecular Formula CoHsINO4S

Molecular Weight 351.12 g/mol

CAS Number 547-91-1

Appearance Typically a yellow to yellowish-brown powder

Soluble in DMSO (3.52 mg/mL) and water (2
Solubility mg/mL). Sonication is recommended to aid

dissolution.[1]

Q3: What are the recommended storage conditions for Chiniofon powder and its solutions?

Proper storage is crucial to maintain the stability and efficacy of Chiniofon.

Formulation Storage Temperature Duration
Powder -20°C Up to 3 years[1]
In Solvent -80°C Up to 1 year[1]

To prevent degradation, protect both the powder and solutions from light and moisture.
Experimental Protocols
Protocol 1: Preparation of a 10 mM Chiniofon Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Chiniofon in DMSO, a

common solvent for this compound.
Materials:

e Chiniofon powder

e Anhydrous DMSO

» Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

 Sonicator bath

Procedure:

o Equilibration: Allow the vial of Chiniofon powder to equilibrate to room temperature before
opening to prevent moisture condensation.

» Weighing: In a chemical fume hood, carefully weigh out 3.51 mg of Chiniofon powder using
a calibrated analytical balance.

» Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO to the tube.

e Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

e Sonication: Place the tube in a sonicator bath for 10-15 minutes to ensure complete
dissolution.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -80°C.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Chiniofon stock solution in DMSO.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Ensure the powder is stored at

-20°C and solutions at -80°C,
Inconsistent experimental Degradation of Chiniofon due protected from light and
results to improper storage. moisture. Prepare fresh

solutions if degradation is

suspected.

Vortex the solution thoroughly
and use a sonicator bath to aid
o ] Insufficient mixing or dissolution.[1] Warming the
Powder is difficult to dissolve o ) )
sonication. solution slightly may also help,
but be cautious of potential

degradation.

Ensure the concentration does
not exceed the recommended
o ) S solubility. Thaw the solution at
Precipitation observed in stock  Exceeded solubility limit or
_ _ , room temperature and vortex
solution upon thawing improper storage. _
before use. Avoid repeated
freeze-thaw cycles by

preparing single-use aliquots.

A significant color change may

) indicate degradation. It is
Color change in powder or ,
uti Degradation of the compound. recommended to use a fresh
solution
batch of Chiniofon powder for

critical experiments.

Safety and Handling

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses or goggles.
o Hand Protection: Use chemically resistant gloves.

» Body Protection: Wear a lab coat.
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» Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
use a NIOSH-approved respirator to avoid inhaling dust particles.

Handling Procedures:

» Handle Chiniofon powder in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.

e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.
First Aid Measures:

» After Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o After Skin Contact: Wash the affected area with soap and water for 15-20 minutes. Remove
contaminated clothing.

o After Eye Contact: Rinse cautiously with water for 15-20 minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

 After Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Waste Disposal:

Dispose of Chiniofon waste in accordance with local, state, and federal regulations for
chemical waste. Do not dispose of it down the drain or in regular trash.

Logical Relationship for Safe Handling
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Caption: Key components for the safe handling of Chiniofon powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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